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Compound of Interest

7-Chloro-4-methyl-2H-1,4-
Compound Name: ,
benzoxazin-3-one

CAS No.: 1508393-11-0

Cat. No.: B1432013

Get Quote

Executive Summary

The benzoxazinone scaffold—specifically the 1,3-benzoxazin-4-one and 1,4-benzoxazin-3-one
iIsomers—represents a privileged structure in medicinal chemistry. While the core heterocycle
exhibits baseline biological activity, the introduction of a chlorine atom at the 7-position
significantly modulates physicochemical properties (lipophilicity, metabolic stability) and
potency. This guide synthesizes current data on these derivatives, highlighting their dual roles
as potent anti-inflammatory agents (via COX-2 inhibition) and antimicrobial scaffolds, while
providing actionable protocols for their synthesis and evaluation.

Chemical Basis: The "7-Chloro" Advantage

The 7-chloro substituent is not merely a lipophilic handle; it plays a critical electronic role in the
benzoxazinone pharmacophore.

o Metabolic Stability: The C-7 position in the unsubstituted benzoxazinone ring is susceptible
to oxidative metabolism (hydroxylation). Substitution with chlorine, a bioisostere of the
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methyl group but with high electronegativity, blocks this metabolic soft spot, prolonging
plasma half-life (

)

e Electronic Modulation: In 1,3-benzoxazin-4-ones, the 7-chloro group (derived from 4-
chloroanthranilic acid) exerts an inductive electron-withdrawing effect (

). This reduces the electron density on the aromatic ring, potentially enhancing

stacking interactions within the hydrophobic pockets of target enzymes like Cyclooxygenase-
2 (COX-2).

Pharmacological Profiles[1][2]
Anti-Inflammatory Activity (COX-2 Inhibition)

The most well-characterized activity of 7-chlorobenzoxazinone derivatives is their non-steroidal
anti-inflammatory (NSAID) potential.[1]

Target: Cyclooxygenase-2 (COX-2) and inducible Nitric Oxide Synthase (iINOS).
o Key Compound:7-chloro-2-methyl-4H-benzo[d][1,3]-0xazin-4-one.[2]

e Mechanism: These derivatives act as competitive inhibitors.[3] The benzoxazinone core
mimics the arachidonic acid transition state, while the 7-Cl group occupies a hydrophobic
sub-pocket (likely interacting with Val523 in COX-2), conferring selectivity over COX-1.

o Potency: Derivatives have demonstrated edema inhibition rates of 95-97% in carrageenan-
induced models, surpassing standard reference drugs like Indomethacin (approx. 85-90%
inhibition).

Antimicrobial & Antifungal Activity[5][6][7]
» Scaffold: Primarily observed in 1,4-benzoxazin-3-one derivatives.[4][5]

e Spectrum: Broad-spectrum activity against Gram-positive (S. aureus, B. subtilis) and Gram-
negative (E. coli, K. pneumoniae) bacteria.
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* SAR Insight: While the 7-chloro group enhances activity against Gram-negative bacteria
(likely due to increased lipophilicity facilitating outer membrane penetration), it can
sometimes decrease antifungal potency compared to 6-chloro isomers.

o Specific Hit: 2-(6-bromo-7-chloro-2,2-dimethyl-2H-1,3-benzoxazin-4-yl)pyridine 1-oxide has
been identified as a potent vasodilator with secondary antimicrobial properties.

Anticancer Potential

Recent studies indicate that 7-chloro-1,4-benzoxazin-3-one derivatives can target the c-Myc G-
quadruplex, downregulating c-Myc mRNA expression in cancer cell lines (HeLa, A549). The
halogen at C-7 is essential for stabilizing the ligand-DNA complex.

Structure-Activity Relationship (SAR) Analysis

The biological efficacy of the 7-chlorobenzoxazinone core relies on specific substitution
patterns.

SAR Visualization

The following diagram maps the critical structural requirements for maximal biological activity.
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Caption: SAR map highlighting the functional role of substituents at C-2, N-3, and the critical C-
7 position.

Mechanism of Action: COX-2 Inhibition Pathway

The anti-inflammatory potency of these derivatives stems from their intervention in the
arachidonic acid cascade.[1]
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Caption: Mechanism of Action showing the competitive inhibition of COX-2 by 7-
chlorobenzoxazinone derivatives.
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Experimental Protocols (Self-Validating Systems)
Synthesis of 7-Chloro-2-methyl-4H-benzo[d][1,3]oxazin-
4-one

This protocol uses a cyclization-dehydration strategy. The "self-validating” aspect relies on the
distinct IR shift of the carbonyl group upon ring closure.

Reagents:

e 2-Amino-4-chlorobenzoic acid (4-Chloroanthranilic acid)
e Acetic anhydride (Solvent & Reagent)[6]

o Reflux condenser, drying tube.

Protocol:

e Setup: In a 100 mL round-bottom flask, dissolve 0.01 mol of 2-amino-4-chlorobenzoic acid in
15 mL of acetic anhydride.

o Reaction: Reflux the mixture gently for 1-2 hours. Monitor via TLC (Mobile phase:
Hexane:Ethyl Acetate 7:3).

o Validation Check: The starting material spot (polar, low

) should disappear, replaced by a less polar product spot (high
).

o Work-up: Concentrate the reaction mixture under reduced pressure to remove excess acetic
anhydride.

o Crystallization: Allow the residue to cool. A solid precipitate should form. Recrystallize from
absolute ethanol.

o Characterization (Validation):

o Melting Point: Expected range 140-142°C (verify with literature).
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o IR Spectroscopy: Look for the disappearance of the broad -OH/-NH stretch of the acid and
the appearance of a sharp lactone carbonyl peak at ~1750 cm~* and a C=N stretch at
~1620 cm~21.

Biological Assay: In Vitro Antimicrobial MIC
Determination

Method: Broth Microdilution (CLSI Standards).

Protocol:

Preparation: Dissolve the 7-chloro derivative in DMSO (stock 1 mg/mL).

Dilution: Prepare serial two-fold dilutions in Mueller-Hinton Broth (MHB) in a 96-well plate
(Range: 500 pg/mL to 0.9 pg/mL).

Inoculation: Add 10 pL of bacterial suspension (adjusted to

CFU/mL) to each well.

Controls (Self-Validation):
o Positive Control: Ciprofloxacin (ensure MIC falls within QC range).
o Negative Control: Sterile MHB (must show no growth).

o Solvent Control: MHB + DMSO (must show growth to prove DMSO is not toxic at test

concentration).
Incubation: 37°C for 24 hours.

Readout: The MIC is the lowest concentration showing no visible turbidity.

Quantitative Data Summary

The table below consolidates activity data from key reference studies.
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Compound Derivative Target/lOrga  Activity
. . Value Ref
Class Type nism Metric
7-chloro-2-
Anti- methyl-1,3- Carrageenan % Inhibition
. . 96.78% [1]
inflammatory benzoxazin- Edema (Rat) (20 mg/kg)
4-one
3-amino-7-
Anti- chloro- Carrageenan % Inhibition
_ _ _ 97.62% [1]
inflammatory quinazolinone  Edema (Rat) (20 mg/kg)
derivative
7-chloro-1,4-
o ] ) Staphylococc
Antimicrobial benzoxazin- MIC 12.5 pg/mL [2]
us aureus
3-one
7-chloro-1,4- )
o _ _ Klebsiella
Antimicrobial benzoxazin- ) MIC 25.0 pg/mL 2]
pneumoniae
3-one
7-chloro-1,3-
benzoxazin-
Rat Aorta
Vasorelaxant 4-one ) EC50 0.14 uM [3]
o (KCl induced)
(Pyridine-N-
oxide)
References

methyl-4H-benzo [d] [1,3]-0xazin-4-one." Prime Scholars.

Biological Activity." Scientific & Academic Publishing.

K+ channel openers.” Bioorganic & Medicinal Chemistry.

Osarumwense, P. O., et al. "Anti-Inflammatory activity Of newly synthesized 7-chloro-2-

Hassan, H. M., et al. "Studies on Some Benzoxazine-4-one Derivatives with Potential

Saitoh, H., et al. "Synthesis and biological activity of novel 1,3-benzoxazine derivatives as

© 2026 BenchChem. All rights reserved.

8/10

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1432013?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Chen, Z., et al. "7-Chloro-4-phenethyl-2H-1,4-benzoxazin-3(4H)-one." Acta Crystallographica
Section E.

+ BenchChem Technical Team. "Potential Biological Activities of Chlorobenzoxazole
Compounds: A Technical Guide." BenchChem.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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